m-Phenylenediamine
m-Phenylenediamine
m-Phenylenediamine (MPD) is an aromatic diamine. It copolymerizes with iso- or terephthaloyl chloride and 3,5-diaminobenzoic acid or 2,4-diaminobenzene sulfonic acid (or sulfonate) to afford copolyamides by low temperature solution polymerization. MPD has been reported to be formed selectively during the hydrogenation of m-dinitrobenzene in the presence of bimetallic Ni-Pt catalysts supported on carbon. Cyclic voltammetric method has been proposed to study the electrochemical copolymerization of aniline with MPD in sulfuric acid solution.
1,3-phenylenediamine appears as colorless or white colored needles that turn red or purple in air. Melting point 64-66 C. Density 1.14 g / cm3. Flash point 280 F. May irritate skin and eyes. Toxic by skin absorption, inhalation or ingestion. Used in aramid fiber manufacture, as a polymer additive, dye manufacturing, as a laboratory reagent, and in photography.
1,3-phenylenediamine is a phenylenediamine taht is benzene substituted at positions 1 and 3 with amino functions.
1,3-phenylenediamine appears as colorless or white colored needles that turn red or purple in air. Melting point 64-66 C. Density 1.14 g / cm3. Flash point 280 F. May irritate skin and eyes. Toxic by skin absorption, inhalation or ingestion. Used in aramid fiber manufacture, as a polymer additive, dye manufacturing, as a laboratory reagent, and in photography.
1,3-phenylenediamine is a phenylenediamine taht is benzene substituted at positions 1 and 3 with amino functions.
Brand Name:
Vulcanchem
CAS No.:
108-45-2
VCID:
VC21127393
InChI:
InChI=1S/C6H8N2/c7-5-2-1-3-6(8)4-5/h1-4H,7-8H2
SMILES:
C1=CC(=CC(=C1)N)N
Molecular Formula:
C6H8N2
C6H4(NH2)2
C6H8N2
C6H4(NH2)2
C6H8N2
Molecular Weight:
108.14 g/mol
m-Phenylenediamine
CAS No.: 108-45-2
Cat. No.: VC21127393
Molecular Formula: C6H8N2
C6H4(NH2)2
C6H8N2
Molecular Weight: 108.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | m-Phenylenediamine (MPD) is an aromatic diamine. It copolymerizes with iso- or terephthaloyl chloride and 3,5-diaminobenzoic acid or 2,4-diaminobenzene sulfonic acid (or sulfonate) to afford copolyamides by low temperature solution polymerization. MPD has been reported to be formed selectively during the hydrogenation of m-dinitrobenzene in the presence of bimetallic Ni-Pt catalysts supported on carbon. Cyclic voltammetric method has been proposed to study the electrochemical copolymerization of aniline with MPD in sulfuric acid solution. 1,3-phenylenediamine appears as colorless or white colored needles that turn red or purple in air. Melting point 64-66 C. Density 1.14 g / cm3. Flash point 280 F. May irritate skin and eyes. Toxic by skin absorption, inhalation or ingestion. Used in aramid fiber manufacture, as a polymer additive, dye manufacturing, as a laboratory reagent, and in photography. 1,3-phenylenediamine is a phenylenediamine taht is benzene substituted at positions 1 and 3 with amino functions. |
|---|---|
| CAS No. | 108-45-2 |
| Molecular Formula | C6H8N2 C6H4(NH2)2 C6H8N2 |
| Molecular Weight | 108.14 g/mol |
| IUPAC Name | benzene-1,3-diamine |
| Standard InChI | InChI=1S/C6H8N2/c7-5-2-1-3-6(8)4-5/h1-4H,7-8H2 |
| Standard InChI Key | WZCQRUWWHSTZEM-UHFFFAOYSA-N |
| Impurities | m-Phenylenediamine: purity 99.5% minimum /with the following constituents:/ water-insoluble matter, 0.1% maximum; moisture content, 0.1% maximum; moisture content, 0.1% maximum; dinitrobenzene, 0.1% maximum; p-Phenylenediamine, 500 mg/kg maximum; o-Phenylenediamine, 200 mg/kg maximum. In Japan, m-phenylenediamine is available with a minimum purity of 98.5%. ... Dinitrobenzene and phenylenediamine isomers are /found/ as impurities. |
| SMILES | C1=CC(=CC(=C1)N)N |
| Canonical SMILES | C1=CC(=CC(=C1)N)N |
| Boiling Point | 540 to 543 °F at 760 mm Hg (NTP, 1992) 285.0 °C 284-287 °C 540-543°F |
| Colorform | WHITE CRYSTALS BECOMING RED ON EXPOSURE TO AIR Colorless needles RHOMBIC CRYSTALS FROM ALCOHOL COLORLESS RHOMBIC NEEDLES Dark oxidation products /are/ present in compound exposed to moist air. |
| Flash Point | 280 °F (NTP, 1992) 187 °C c.c. 280°F |
| Melting Point | 145 to 147 °F (NTP, 1992) 63.5 °C 62-63 °C 145-147°F |
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